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Compound of Interest

Compound Name: Trimethylolpropane ethoxylate

Cat. No.: B3050939

An In-depth Technical Guide to the Chemistry of Ethoxylated Trimethylolpropane Triacrylate
(ETMPTA)

Introduction

Ethoxylated Trimethylolpropane Triacrylate (ETMPTA) is a trifunctional acrylate monomer
widely utilized in the fields of polymer science and material engineering.[1] Its molecular
architecture, featuring a central trimethylolpropane core modified with flexible ethoxy chains
and terminated by three reactive acrylate groups, provides a unique combination of properties.
[2] ETMPTA is a key component in formulations for coatings, inks, adhesives, and 3D printing
resins due to its high reactivity, ability to form highly crosslinked polymer networks, and its role
as a reactive diluent.[1][2][3] This guide delves into the core chemistry of ETMPTA, including its
synthesis, properties, and polymerization mechanisms, providing a technical resource for
researchers and professionals in chemical and materials science.

Chemical Structure

The structure of ETMPTA is based on a central trimethylolpropane (TMP) core. Each of the
three hydroxyl groups of TMP is first lengthened by the addition of ethylene oxide units
(ethoxylation) and then esterified with acrylic acid to form acrylate esters.[1][2] This trifunctional
nature is crucial for its ability to act as an efficient crosslinker.[2]

The general structure can be represented as: [H2C=CHCO2(CH2CH20)nCH2z]3CCzHs[4]
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The variable 'n' represents the average number of ethoxy units per acrylate arm. This degree of
ethoxylation can be controlled during synthesis to fine-tune the properties of the final monomer,
such as viscosity, flexibility, and hydrophilicity.[1][2] For instance, a common variant has an
average molecular weight of approximately 428 g/mol , which corresponds to an average of
one ethoxy group per chain (a total of 3 ethoxy units in the molecule).[5]
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Step 1: Ethoxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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